Tert-butyl 4-(2-chloro-6,7-dimethoxyquinazolin-4-yl)piperazine-1-carboxylate

• Molecular Formula: C19H25ClN4O4
• Molecular Weight: 408.9 g/mol
• IUPAC Name: tert-butyl 4-(2-chloro-6,7-dimethoxyquinazolin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C19H25ClN4O4/c1-19(2,3)28-18(25)24-8-6-23(7-9-24)16-12-10-14(26-4)15(27-5)11-13(12)21-17(20)22-16/h10-11H,6-9H2,1-5H3
• InChI Key: VMZLDXMPFRNQKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NC(=NC3=CC(=C(C=C32)OC)OC)Cl

Description

Tert-butyl 4-(2-chloro-6,7-dimethoxyquinazolin-4-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C19H25ClN4O4 and its molecular weight is 408.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4.62 g (17.8 mmol) of commercially available 2,4-dichloro-6,7-dimethoxyquinazoline in 50 ml of dimethylformamide were added 12.4 ml (89.1 mmol) of triethylamine and 3.65 g (19.6 mmol) of N-tert-butoxycarbonylpiperazine, followed by overnight stirring in an atmosphere of argon at room temperature. The reaction mixture was poured into water, and sodium chloride was added thereto. The precipitated crystals were collected by filtration, washed with water, and dried to give 7.15 g (98%) of the desired compound.